Ceritinib Dihydrochloride
Ceritinib Dihydrochloride
Ceritinib Dihydrochloride is a potent alk inhibitor
Brand Name:
Vulcanchem
CAS No.:
1380575-43-8
VCID:
VC0523209
InChI:
InChI=1S/C28H36ClN5O3S.2ClH/c1-17(2)37-25-15-21(20-10-12-30-13-11-20)19(5)14-24(25)33-28-31-16-22(29)27(34-28)32-23-8-6-7-9-26(23)38(35,36)18(3)4;;/h6-9,14-18,20,30H,10-13H2,1-5H3,(H2,31,32,33,34);2*1H
SMILES:
CC1=CC(=C(C=C1C2CCNCC2)OC(C)C)NC3=NC=C(C(=N3)NC4=CC=CC=C4S(=O)(=O)C(C)C)Cl.Cl.Cl
Molecular Formula:
C28H38Cl3N5O3S
Molecular Weight:
631.054
Ceritinib Dihydrochloride
CAS No.: 1380575-43-8
Inhibitors
VCID: VC0523209
Molecular Formula: C28H38Cl3N5O3S
Molecular Weight: 631.054
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1380575-43-8 |
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Product Name | Ceritinib Dihydrochloride |
Molecular Formula | C28H38Cl3N5O3S |
Molecular Weight | 631.054 |
IUPAC Name | 5-chloro-2-N-(5-methyl-4-piperidin-4-yl-2-propan-2-yloxyphenyl)-4-N-(2-propan-2-ylsulfonylphenyl)pyrimidine-2,4-diamine;dihydrochloride |
Standard InChI | InChI=1S/C28H36ClN5O3S.2ClH/c1-17(2)37-25-15-21(20-10-12-30-13-11-20)19(5)14-24(25)33-28-31-16-22(29)27(34-28)32-23-8-6-7-9-26(23)38(35,36)18(3)4;;/h6-9,14-18,20,30H,10-13H2,1-5H3,(H2,31,32,33,34);2*1H |
Standard InChIKey | WNCJOPLFICTLPT-UHFFFAOYSA-N |
SMILES | CC1=CC(=C(C=C1C2CCNCC2)OC(C)C)NC3=NC=C(C(=N3)NC4=CC=CC=C4S(=O)(=O)C(C)C)Cl.Cl.Cl |
Appearance | Solid powder |
Description | Ceritinib Dihydrochloride is a potent alk inhibitor |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Ceritinib Dihydrochloride; LDK378 Dihydrochloride; |
PubChem Compound | 67973512 |
Last Modified | Nov 11 2021 |
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